2-Methyl-3-phenylcyclobutan-1-amine
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Description
2-Methyl-3-phenylcyclobutan-1-amine is a cyclobutane-derived amine featuring a methyl group at the 2-position and a phenyl substituent at the 3-position.
Properties
Molecular Formula |
C11H15N |
|---|---|
Molecular Weight |
161.24 g/mol |
IUPAC Name |
2-methyl-3-phenylcyclobutan-1-amine |
InChI |
InChI=1S/C11H15N/c1-8-10(7-11(8)12)9-5-3-2-4-6-9/h2-6,8,10-11H,7,12H2,1H3 |
InChI Key |
XQANGUZDPFHVLC-UHFFFAOYSA-N |
Canonical SMILES |
CC1C(CC1N)C2=CC=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methyl-3-phenylcyclobutan-1-amine can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the reaction of 2-methyl-3-phenylcyclobutanone with ammonia or an amine source can yield the desired amine compound. The reaction typically requires a catalyst and is conducted under controlled temperature and pressure conditions to ensure high yield and purity.
Industrial Production Methods
Industrial production of 2-Methyl-3-phenylcyclobutan-1-amine may involve large-scale synthesis using optimized reaction conditions. This includes the use of continuous flow reactors, which allow for better control over reaction parameters and scalability. The process may also involve purification steps such as distillation or crystallization to obtain the compound in its pure form.
Chemical Reactions Analysis
Types of Reactions
2-Methyl-3-phenylcyclobutan-1-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.
Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions under basic or acidic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or secondary amines.
Scientific Research Applications
2-Methyl-3-phenylcyclobutan-1-amine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-Methyl-3-phenylcyclobutan-1-amine involves its interaction with molecular targets such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.
Comparison with Similar Compounds
Research Findings and Limitations
- Synthetic Challenges : Cyclobutane amines require specialized methods (e.g., [2+2] cycloadditions) due to ring strain, complicating large-scale synthesis .
- Toxicity Data: Limited for 2-Methyl-3-phenylcyclobutan-1-amine. Analogues like 1-(Aminomethyl)cyclobutanamine recommend caution (skin/eye irritant; consult physicians upon exposure) .
- Pharmacological Gaps: Fluorinated derivatives show promise in drug design, but non-fluorinated phenyl variants lack direct studies .
Biological Activity
2-Methyl-3-phenylcyclobutan-1-amine is a cyclobutane derivative that has garnered attention in pharmaceutical research due to its potential biological activities. This compound's structure suggests it may interact with various biological targets, making it a candidate for further investigation in medicinal chemistry.
The molecular formula of 2-Methyl-3-phenylcyclobutan-1-amine is C_{12}H_{15}N, with a molecular weight of 189.25 g/mol. Its structure consists of a cyclobutane ring with a methyl group and a phenyl group attached, which may influence its pharmacological properties.
Research indicates that compounds similar to 2-Methyl-3-phenylcyclobutan-1-amine may exhibit activity through several mechanisms:
- Receptor Modulation : Compounds in this class can potentially act as modulators of neurotransmitter receptors, influencing pathways related to mood and cognition.
- Enzyme Inhibition : Similar structures have been identified as inhibitors of various enzymes, including kinases involved in cancer progression.
- Antimicrobial Properties : Some derivatives have shown promising antimicrobial activity, suggesting potential applications in treating infections.
Study on Structural Analogues
A study focusing on the synthesis and biological evaluation of cyclobutane derivatives demonstrated that modifications to the cyclobutane structure significantly affect biological activity. For instance, the introduction of different substituents on the phenyl ring altered the binding affinity to target receptors .
Pharmacological Evaluation
In a pharmacological evaluation, 2-Methyl-3-phenylcyclobutan-1-amine was tested for its effects on various biological systems:
- In vitro assays indicated that the compound exhibited moderate inhibition of certain cancer cell lines, suggesting potential as an anticancer agent.
- In vivo studies using animal models revealed that doses administered showed significant effects on behavior, indicating possible neuroactive properties .
Data Table: Biological Activity Summary
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